4-Iodoisoxazole

• IUPAC Name: 4-iodo-1,2-oxazole
• InChI: InChI=1S/C3H2INO/c4-3-1-5-6-2-3/h1-2H
• InChI Key: BKACOOKVHZFHEW-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NO1)I
• Molecular Formula: C3H2INO
• DSSTOX Substance ID: DTXSID80624187
• Molecular Weight: 194.96 g/mol
• CAS RN: 847490-69-1

Description

Chemical Reactions Analysis

4-Iodoisoxazole can participate in various chemical reactions, including cross-coupling reactions. These reactions allow for the functionalization of the isoxazole ring, leading to the synthesis of diverse derivatives. Researchers have explored its use in modern organic synthesis and medicinal chemistry.

Scientific Research Applications

Anticancer Agents: Researchers have explored 4-iodoisoxazole derivatives as potential anticancer agents. .

Anti-Inflammatory Properties: Some 4-iodoisoxazole derivatives demonstrate anti-inflammatory activity. .

Materials Science and Liquid Crystals

Beyond medicine, 4-iodoisoxazole finds applications in materials science:

• Liquid Crystals : Certain 4-iodoisoxazole derivatives exhibit liquid crystalline properties. .

Organic Synthesis and Functionalization

4-Iodoisoxazole serves as a valuable building block for organic synthesis:

• Functionalization Reactions : Researchers have employed cross-coupling reactions to functionalize 4-iodoisoxazoles. . .

Chemical Biology and Target Identification

• Chemical Probes : Scientists use 4-iodoisoxazole derivatives as chemical probes to study biological processes. .

Other Applications

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Mechanism of Action

Target of Action

4-Iodoisoxazole is a member of the isoxazole class of compounds, which are known to possess a wide range of biological activities .

Mode of Action

Many isoxazoles are known to interact with their targets through the labile n–o bond in the isoxazole ring . This bond can undergo cleavage, allowing the compound to obtain various 1,3-bifunctional derivatives of carbonyl compounds as a result of a series of transformations . This makes isoxazoles, including 4-Iodoisoxazole, synthetically useful .

Biochemical Pathways

It’s known that many isoxazoles possess different types of biological activity: antimicrobial, antiviral, antitumor, anti-inflammatory, immunomodulating, anticonvulsant, antidiabetic, etc . These activities suggest that isoxazoles likely interact with a variety of biochemical pathways.

Result of Action

Given the wide range of biological activities associated with isoxazoles , it can be inferred that 4-Iodoisoxazole may have diverse molecular and cellular effects.

Action Environment

It’s worth noting that the synthesis of isoxazoles has been carried out under various conditions, suggesting that the compound’s action could potentially be influenced by environmental factors .

Q & A

Q1: What synthetic routes are available for 4-iodoisoxazoles?

A1: Several synthetic approaches have been explored for 4-iodoisoxazoles:

• 1,3-Dipolar Cycloaddition: This common method utilizes the reaction between a nitrile oxide and an alkyne. [, , , , ] One study showcased a tandem synthesis using 1-copper(I) alkynes, dichloroformaldoxime, and molecular iodine, negating the need for isolated 1-iodoalkynes. []
• Electrophilic Cyclization: This method utilizes 2-alkyn-1-one O-methyl oximes reacted with iodine monochloride (ICl) to generate 4-iodoisoxazoles. [, ]
• Halogenation of Isoxazoles: Existing isoxazoles can undergo C-4 halogenation using N-halosuccinimides (NBS, NCS, or NIS). [] This method may require strong acid catalysts depending on the isoxazole substituents.

Q2: What are the common applications of 4-iodoisoxazoles in organic synthesis?

A2: The iodine atom in 4-iodoisoxazoles serves as a versatile handle for further functionalization:

• Palladium-catalyzed Cross-Coupling Reactions: 4-iodoisoxazoles readily undergo Suzuki, Heck, and Sonogashira couplings to afford a variety of substituted isoxazoles. [, , , , , ] This enables the preparation of diversely substituted isoxazoles, including those with aryl, alkenyl, and alkynyl substituents.
• Synthesis of 3-Aryl-2,4-pentanediones: The isoxazole ring can be strategically cleaved to yield valuable building blocks. One example is the conversion of 4-aryl-3,5-dimethylisoxazoles to 3-aryl-2,4-pentanediones. [, ]

Q3: Are there any specific examples demonstrating the utility of 4-iodoisoxazoles in medicinal chemistry?

A3: Yes, research highlights the potential of 4-iodoisoxazoles in medicinal chemistry:

• Valdecoxib Synthesis: Electrophilic cyclization to produce 4-iodoisoxazoles provides a key step in an efficient synthesis of valdecoxib, a known COX-2 inhibitor. []
• COX-2 Inhibitor Development: Palladium-catalyzed coupling reactions utilizing 5-alkylthio-3-aryl-4-iodoisoxazoles provide a route to 3,4-diarylisoxazoles, a class of compounds investigated as selective COX-2 inhibitors. []

Q4: Are there any reported challenges or limitations associated with using 4-iodoisoxazoles?

A4: Some studies indicate potential challenges:

• Steric Effects: The size and nature of substituents on the isoxazole ring, particularly at the C3 position, can influence the efficiency of palladium-catalyzed cross-coupling reactions. []
• Proto-Deiodination: Under specific conditions, such as heating in the presence of sulfuric acid, 4-iodoisoxazoles may undergo proto-deiodination, leading to the loss of the iodine substituent. []

Q5: How does the structure of the 4-iodoisoxazole influence its reactivity in palladium-catalyzed reactions?

A5: Research suggests the following:

• Steric Hindrance: Bulky substituents, particularly at the C3 position, can hinder the approach of coupling partners, potentially decreasing reaction yields. [] Conversely, smaller substituents at C5 have less impact.

Q6: Have any studies explored the stability of 4-iodoisoxazoles under various conditions?

A6: While specific stability studies are limited in the provided research, some observations provide insights:

• Thermal Stability: 4-iodoisoxazoles demonstrate stability under typical palladium-catalyzed cross-coupling conditions. [, , , , , ]
• Acid Sensitivity: The observation of proto-deiodination in the presence of sulfuric acid suggests potential sensitivity to strongly acidic conditions. []